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Cat. No.: B1383043

Get Quote

The indazole (benzopyrazole) scaffold represents a cornerstone of modern medicinal

chemistry, distinguished by its bioisosteric relationship to the indole ring (tryptophan) and the

purine base (adenine). Unlike its ubiquitous cousin indole, indazole is rare in nature but

dominant in synthetic pharmacopoeias. Its utility stems from a unique "chameleon-like" ability

to shift tautomeric states (1H- vs. 2H-), allowing it to adapt to diverse protein binding pockets—

most notably the ATP-binding hinge region of kinases.[1]

This technical guide dissects the indazole scaffold for drug discovery professionals, moving

from fundamental physicochemical properties to advanced synthetic strategies and structure-

activity relationships (SAR).[1]

Part 1: Chemical Architecture & Tautomerism
The defining feature of the indazole ring is its annular tautomerism. Understanding this

equilibrium is critical for rational drug design, particularly when docking into protein active sites.

[1]
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The Tautomeric Equilibrium
Indazole exists primarily in two forms: 1H-indazole and 2H-indazole.[1][2]

1H-Indazole: The thermodynamically stable form (approx. 4–5 kcal/mol more stable in the

gas phase).[1] It possesses a benzenoid structure, preserving aromaticity in the fused ring.

[3]

2H-Indazole: The quinoid-like structure.[1][3] While less stable in isolation, this tautomer is

often stabilized by specific hydrogen bonding networks within enzyme active sites (e.g.,

Pazopanib).[1]

Critical Design Parameter: The N1-H acidity (pKa ~14) and N2 basicity allow the scaffold to act

simultaneously as a hydrogen bond donor (HBD) and acceptor (HBA).[1]

Visualization: Tautomeric States & Numbering

Figure 1: Indazole Tautomerism and Pharmacological Relevance
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Figure 1: The 1H-indazole is the dominant species in solution, but the 2H-tautomer is

accessible and biologically relevant, particularly in specific kinase inhibitor binding modes.[2]

Part 2: Synthetic Architectures
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For the medicinal chemist, accessing the scaffold with correct regiochemistry is paramount. We

categorize synthesis into De Novo Construction and Functionalization.[1]

Strategy A: De Novo Cyclization (The Davis-Beirut
Route)
While classical diazotization of o-toluidines (Bartoli synthesis) is effective, modern SAR

exploration favors the Davis-Beirut reaction (base-catalyzed cyclization of o-nitrobenzyl

amines) or Cu-catalyzed cyclization of o-halo hydrazones.[1] These allow for the introduction of

diverse substituents at the N1 and C3 positions early in the synthesis.

Strategy B: Regioselective Functionalization (The C3-
Switch)
The C3 position is the "vector of diversity" for kinase inhibitors.

Electrophilic Substitution: Halogenation (I2/KOH) at C3 is highly selective.[1]

Cross-Coupling: The resulting 3-iodoindazole is a prime substrate for Suzuki-Miyaura

coupling.[1]

Detailed Protocol: C3-Arylation via Suzuki-Miyaura
Coupling
Standard Operating Procedure for Lead Optimization

Objective: Synthesis of 3-(4-methoxyphenyl)-1H-indazole from 3-iodo-1H-indazole.

Reagents:

Substrate: 3-Iodo-1H-indazole (1.0 equiv)

Boronic Acid: 4-Methoxyphenylboronic acid (1.2 equiv)[1]

Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (0.05 equiv) - Chosen for resistance to oxidation and steric

bulk.[1]
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Base: Cs₂CO₃ (2.0 equiv) - Superior to K₂CO₃ for sterically demanding couplings.[1]

Solvent: 1,4-Dioxane/Water (4:1 v/v) - Degassed.[1]

Step-by-Step Methodology:

Preparation: In a microwave vial, charge the 3-iodoindazole (1 mmol), boronic acid (1.2

mmol), and Cs₂CO₃ (2 mmol).

Inertion: Seal the vial and purge with Argon for 5 minutes. This is a self-validating step;

failure to purge will result in homocoupling of the boronic acid (detected by LCMS as biaryl

byproduct).[1]

Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 mmol) quickly under positive Argon pressure.

Solvation: Add degassed Dioxane/Water (5 mL).

Reaction: Heat to 100°C for 2–4 hours (or microwave at 110°C for 30 min).

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

Purification: Flash chromatography (Hexane/EtOAc gradient). Indazoles are polar; expect

elution at 30–50% EtOAc.[1]

Part 3: Medicinal Chemistry & SAR
The indazole scaffold is a validated pharmacophore in oncology, particularly for targeting the

ATP-binding pocket of protein kinases.

Mechanism: The Adenine Mimic
Kinases bind ATP via a "hinge region" that forms hydrogen bonds with the adenine ring. The

indazole scaffold mimics this interaction:

N1-H (Donor): Binds to the hinge backbone carbonyl (e.g., Glu residue).[1]

N2 (Acceptor): Binds to the hinge backbone amide NH.[1]
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Case Study 1: Axitinib (Inlyta®)[1]
Target: VEGFR1/2/3.

Structure: 1H-Indazole.[1][2][3]

Binding Mode: Axitinib acts as a Type I inhibitor but binds in the DFG-in (active)

conformation.[1] The indazole ring forms a bidentate H-bond with the hinge region of the

kinase.

Key Insight: The flexibility of the vinyl linker at C3 allows the molecule to adapt to the

"gatekeeper" residue, making it effective even against certain resistant mutants (e.g., T315I

in BCR-ABL).

Case Study 2: Pazopanib (Votrient®)[1]
Target: VEGFR/PDGFR/c-Kit.

Structure: 2H-Indazole (rare).[1][2]

Binding Mode: Unlike Axitinib, Pazopanib utilizes the 2H-tautomer.[1] The N1 is substituted

with a pyrimidine ring, forcing the system into the 2H-form to maintain aromaticity and

binding geometry. This highlights the scaffold's versatility.

Comparative Data: FDA-Approved Indazole Drugs
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Drug Name Indazole Type Primary Target Indication
Key SAR
Feature

Axitinib 1H-Indazole VEGFR, c-Kit
Renal Cell

Carcinoma

Styryl linker at

C3 extends into

hydrophobic

pocket.[1]

Pazopanib 2H-Indazole VEGFR, PDGFR
Renal Cell

Carcinoma

2-

Methylpyrimidine

at N1 locks 2H-

tautomer.[1]

Niraparib 2H-Indazole PARP1/2 Ovarian Cancer

Carboxamide

mimics

Nicotinamide of

NAD+.[1]

Entrectinib 1H-Indazole ROS1, ALK, TRK NSCLC (ROS1+)

C3-benzyl group

acts as

hydrophobic

anchor.[1]

Visualization: Kinase Binding Logic (Axitinib Model)
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Figure 2: The 'Adenine Mimic' Binding Mode of 1H-Indazole in Kinase Hinge Regions
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Figure 2: Schematic representation of the bidentate hydrogen bonding network formed

between the indazole core and the kinase hinge region residues.

Part 4: Future Horizons
The indazole scaffold is evolving beyond simple inhibition.[4]

Covalent Inhibitors: Introduction of acrylamide "warheads" at C3 or C4 allows for irreversible

binding to cysteines (e.g., in EGFR inhibitors).[1]

PROTACs: Indazole-based kinase inhibitors are increasingly used as the "warhead" ligand in

Proteolysis Targeting Chimeras (PROTACs).[1] Their high affinity and defined exit vectors

(solvent-exposed regions) make them ideal for recruiting E3 ligases to degrade oncogenic

proteins.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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